Cas no 3545-59-3 (Pregna-1,4-diene-3,20-dione,21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, (6a,11b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, (6a,11b)- (9CI)
• CAS No: 3545-59-3
• MF: C₃₀H₄₂O₆
• MW: 498.650889873505
• CID: 308818
• PubChem ID: 107409
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, (6a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, (6a,11b)- (9CI)
• (6alpha,11beta)-11,17-dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-21-yl 3-cyclopentylpropanoate
• 11beta,17,21-Trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione 21-(3-cyclopentylpropionate)
• 11,17-Dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-21-yl 3-cyclopentylpropanoate
• EINECS 222-591-6
• NS00049023
• 3545-59-3
• DTXSID40956855

• Inchi： 1S/C30H42O6/c1-18-14-21-22-11-13-30(35,25(33)17-36-26(34)9-8-19-6-4-5-7-19)29(22,3)16-24(32)27(21)28(2)12-10-20(31)15-23(18)28/h10,12,15,18-19,21-22,24,27,32,35H,4-9,11,13-14,16-17H2,1-3H3/t18-,21-,22-,24-,27+,28-,29-,30-/m0/s1
• InChI Key： SVZRBMJEINPFCK-HVBFQCNSSA-N
• SMILES： O[C@]1(C(COC(CCC2CCCC2)=O)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 498.29826
• Monoisotopic Mass: 498.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9